Cas no 1849782-80-4 (2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid
• CAS No: 1849782-80-4
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6118256
• PubChem ID: 87735202
• Update Time: 2025-06-10

2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid
• EN300-1299735
• SCHEMBL4837384
• 1849782-80-4
• 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

• Inchi： 1S/C14H27NO4/c1-9(13(2,3)4)8-10(11(16)17)15-12(18)19-14(5,6)7/h9-10H,8H2,1-7H3,(H,15,18)(H,16,17)
• InChI Key： UFJSSZIOEAXEKL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid

2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS No. 1849782-80-4): A Comprehensive Overview

2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS No. 1849782-80-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a branched aliphatic chain. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily block the amino group, allowing for selective reactions at other sites. This protecting group can be easily removed under acidic conditions, making it a versatile tool in the synthesis of complex molecules. The 4,5,5-trimethylhexanoic acid moiety, on the other hand, contributes to the overall hydrophobicity and stability of the compound, which can be crucial for its biological activity.

Recent studies have highlighted the potential applications of 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid in various areas of medicinal chemistry. One notable application is in the development of novel drugs for the treatment of metabolic disorders. The compound's ability to modulate specific metabolic pathways has been explored in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against key enzymes involved in lipid metabolism, suggesting its potential as a therapeutic agent for conditions such as hyperlipidemia and obesity.

In addition to its metabolic applications, 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid has also shown promise in the field of cancer research. Researchers at the National Institutes of Health (NIH) have reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival. These findings have opened new avenues for the development of targeted cancer therapies.

The synthetic route to 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid has been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of tert-butyl carbamate with an appropriate aldehyde or ketone followed by reduction and subsequent carboxylation steps. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to improve the overall process.

From a pharmacological perspective, 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid exhibits favorable properties that make it suitable for drug development. Its solubility profile can be fine-tuned by modifying the functional groups on the molecule, allowing for optimal bioavailability and pharmacokinetic behavior. Preclinical studies have shown that this compound has low toxicity and good safety margins, making it a promising candidate for further clinical evaluation.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-4,5,5-trimethylhexanoic acid (CAS No. 1849782-80-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, contributing to advancements in healthcare and medicine.